Methyl 4-(ethylamino)-3-nitrobenzoate

• IUPAC Name: methyl 4-(ethylamino)-3-nitrobenzoate
• InChI: InChI=1S/C10H12N2O4/c1-3-11-8-5-4-7(10(13)16-2)6-9(8)12(14)15/h4-6,11H,3H2,1-2H3
• InChI Key: PGOWZUNCBPVWPL-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=C(C=C1)C(=O)OC)[N+](=O)[O-]
• Molecular Formula: C10H12N2O4
• DSSTOX Substance ID: DTXSID10609169
• Molecular Weight: 224.21 g/mol
• CAS RN: 396652-42-9

Description

Methyl 4-(ethylamino)-3-nitrobenzoate, also known as MENB, is an organic compound that has a wide range of applications in laboratory experiments and scientific research. It is a nitrobenzoic acid ester, containing a nitro group, an ethylamino group, and a methyl group. MENB is a colorless solid that is insoluble in water, but soluble in ethanol, acetone, and other organic solvents. It is used as a reagent in organic synthesis, particularly in the synthesis of pharmaceuticals, pesticides, and other organic compounds. Additionally, MENB is used as a catalyst in the synthesis of polymers and as a source of nitrogen in the synthesis of nitrogen-containing compounds.

Scientific Research Applications

Synthesis and Structural Analysis

Methyl 4-(ethylamino)-3-nitrobenzoate has been utilized in various synthetic processes. One such application is the synthesis of alkyl [(substituted phenylthio)methyl]-3-nitrobenzoates and their non-nitro derivatives. These compounds, when reacted with sodium hydroxide solution, yield diaryl disulfides and 3-nitro-4-methylbenzoic acid or 4-methylbenzoic acid, highlighting their potential in creating new chemical entities (El-Hegazy, El-Bardan, & Hamed, 1994). Additionally, methyl 4-(ethylamino)-3-nitrobenzoate derivatives have been synthesized and characterized, indicating its role in the development of novel molecules with potential applications (Liu et al., 2019).

Nonlinear Optical Properties

Methyl 4-(ethylamino)-3-nitrobenzoate derivatives have been studied for their nonlinear optical properties. These properties are essential for photonic applications like optical limiters and switches. For instance, hydrazone derivatives of methyl 4-(ethylamino)-3-nitrobenzoate have been investigated using the Z-scan technique, indicating their potential in photonic devices due to their high nonlinear optical behavior (Nair et al., 2022).

Anticancer and Antimetastasis Potential

Research has also explored the potential anticancer applications of methyl 4-(ethylamino)-3-nitrobenzoate derivatives. For instance, the in vitro anti-cancer activity of a newly synthesized compound, designed using 4-(methylamino)-3-nitrobenzoic acid, was tested against human gastric cancer cell lines, indicating its potential in cancer treatment (Liu et al., 2019). Furthermore, studies have shown that 4-methyl-3-nitrobenzoic acid inhibits the migration of non-small cell lung cancer cells, suggesting its role as a novel antimetastasis drug (Chen et al., 2011).

Synthesis routes and methods I

Procedure details

4-Ethylamino-3-nitro-benzoic acid methyl ester (8.3 g) was prepared by following General Procedure A starting from methyl 4-chloro-3-nitrobenzoate (10.0 g), DIEA (1.6 mL) and ethylamine hydrochloride salt (4.5 g) in DMF (50.0 mL). The crude product was used in the next step without further purification.

Synthesis routes and methods II

Procedure details

4-Ethylamino-3-nitro-benzoic acid methyl ester (4.0 g) was prepared by following General Procedure A starting from methyl 4-chloro-3-nitrobenzoate (5.0 g) in ethylamine (2.0 M in THF, 50 mL). The crude product was used in the next step without further purification.

Citations

Design and synthesis of 1H-benzo [d] imidazole selective HDAC6 inhibitors with potential therapy for multiple myeloma

L Liu, L Zhang, X Chen, K Yang, H Cui, R Qian… - European Journal of …, 2023 - Elsevier

Pan-HDAC inhibitors exhibit significant inhibitory activity against multiple myeloma, however, their clinical applications have been hampered by substantial toxic side effects. In contrast, …

Number of citations: 4 www.sciencedirect.com